Cas no 941916-58-1 (N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 941916-58-1
• MF: C₁₅H₁₁N₃O₄S₂
• MW: 361.395540475845
• CID: 6494805
• Update Time: 2025-05-20

N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• N-(3-(methylcarbamoyl)thiophen-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-[3-[(methylamino)carbonyl]-2-thienyl]-5-nitro-

• Inchi： 1S/C15H11N3O4S2/c1-16-13(19)10-4-5-23-15(10)17-14(20)12-7-8-6-9(18(21)22)2-3-11(8)24-12/h2-7H,1H3,(H,16,19)(H,17,20)
• InChI Key： KPFDZDLWBPUINV-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1SC=CC=1C(NC)=O)=O)S2

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 541.3±50.0 °C(Predicted)
• pka: 11.76±0.70(Predicted)

Additional information on N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide

N-3-(Methylcarbamoyl)Thiophen-2-Yl-5-Nitro-1-Benzothiophene-2-Carboxamide: A Comprehensive Overview

The compound N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 941916-58-1) is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique properties and the growing interest in thiophene derivatives for advanced materials and pharmaceuticals.

Structure and Synthesis

The molecular structure of N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide is characterized by a benzothiophene core, which is a fused bicyclic system consisting of a benzene ring and a thiophene ring. The thiophene moiety is further substituted with a methylcarbamoyl group at the 3-position, while the benzothiophene ring bears a nitro group at the 5-position and a carboxamide group at the 2-position. This combination of functional groups imparts unique electronic and structural properties to the molecule.

Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring various reaction pathways to achieve higher yields and better purity. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The use of transition metal catalysts has been shown to significantly improve the efficiency of certain steps in the synthesis process.

Chemical Properties and Applications

The chemical properties of N-3-(methylcarbamoyl)thiophen-2-yl-5-nitro-1-benzothiophene-2-carboxamide make it a promising candidate for applications in materials science, particularly in the development of advanced polymers and organic semiconductors. The thiophene moiety is known for its excellent conjugation properties, which contribute to high electrical conductivity. The presence of the nitro group further enhances the molecule's electron-withdrawing characteristics, making it suitable for use in electronic devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

In addition to its electronic properties, this compound has shown potential in pharmaceutical research. The carboxamide group can act as a hydrogen bond donor, which is a desirable feature in drug design for improving bioavailability and binding affinity to target proteins. Recent studies have explored its role as a lead compound in the development of new therapeutic agents targeting specific enzymes and receptors.

Recent Research Findings

Recent research has delved into the photochemical properties of N-3-(methylcarbamoyl)thiophen-2-y l5-nitrobenzothiophene carboxamide, revealing its ability to absorb light across a broad spectrum. This property makes it an attractive candidate for use in solar cells and photovoltaic devices. Researchers have also investigated its thermal stability, which is crucial for applications requiring high operating temperatures.

Furthermore, studies have highlighted the compound's potential as a precursor for constructing two-dimensional materials. By incorporating this molecule into layered structures, scientists aim to develop materials with enhanced mechanical strength and electronic performance.

Safety and Environmental Considerations

While N -3 -(methylcarbamoyl )th i ophen -2 -yl -5 -nitro -1 -benzoth i oph ene -2 -carbox amide exhibits promising properties, its handling requires adherence to standard laboratory safety protocols. Proper ventilation, protective equipment, and waste management practices are essential to ensure safe handling during synthesis and experimentation.

From an environmental perspective, efforts are being made to assess the biodegradability and ecological impact of this compound. Preliminary studies suggest that it may degrade under specific conditions, but further research is needed to fully understand its environmental footprint.

Conclusion

N -3 -(methylcarbamoyl )th i ophen -2 -yl -5 -nitro -1 -benzoth i oph ene -2 -carbox amide (CAS No . 941916 -58 -1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis techniques and property characterization, positions it as a valuable tool in both academic research and industrial applications.

As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in the development of innovative materials and therapeutic agents. p >